molecular formula C9H9BrO4S B8382269 4-(2-Bromoacetyl)phenyl methanesulfonate

4-(2-Bromoacetyl)phenyl methanesulfonate

Cat. No. B8382269
M. Wt: 293.14 g/mol
InChI Key: CDSKVPBWDRPWCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Bromoacetyl)phenyl methanesulfonate is a useful research compound. Its molecular formula is C9H9BrO4S and its molecular weight is 293.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Bromoacetyl)phenyl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Bromoacetyl)phenyl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(2-Bromoacetyl)phenyl methanesulfonate

Molecular Formula

C9H9BrO4S

Molecular Weight

293.14 g/mol

IUPAC Name

[4-(2-bromoacetyl)phenyl] methanesulfonate

InChI

InChI=1S/C9H9BrO4S/c1-15(12,13)14-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H3

InChI Key

CDSKVPBWDRPWCD-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)OC1=CC=C(C=C1)C(=O)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (50 g, 436 mmol) was added to a solution of 2-bromo-1-(4-hydroxyphenyl)-ethan-1-one (85 g, 395 mmol) and triethylamine (48 g, 474 mmol in tetrahydrofuran (1000 ml) at 0° C. and the mixture was stirred for 30 minutes at room temperature. The mixture was partitioned between water and ethyl acetate, and the organic layer was washed with brine, dried over magnesium sulfate. The solvent was evaporated under reduced pressure and the residue was washed with diisopropyl ether to afford 4-(2-bromoacetyl)phenyl methanesulfonate (96 g, 83%) as white crystals.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
85 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.